![molecular formula C26H25N3O B2438788 4-(1-(2-methylbenzyl)-1H-benzo[d]imidazol-2-yl)-1-(p-tolyl)pyrrolidin-2-one CAS No. 845800-51-3](/img/structure/B2438788.png)
4-(1-(2-methylbenzyl)-1H-benzo[d]imidazol-2-yl)-1-(p-tolyl)pyrrolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(1-(2-methylbenzyl)-1H-benzo[d]imidazol-2-yl)-1-(p-tolyl)pyrrolidin-2-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as L-754,394 and is a potent and selective antagonist of the dopamine D4 receptor.
Scientific Research Applications
Anti-Alzheimer's Applications
Research has highlighted the synthesis of N-benzylated (pyrrolidin-2-one) / (imidazolidin-2-one) derivatives, including compounds similar to the specified chemical structure, for potential Anti-Alzheimer's applications. These compounds were designed based on the structure of donepezil, a leading drug for Alzheimer's disease management. The modifications aimed to retain key functional interactions while exploring new structural variations for improved efficacy. Compounds from this research showed promising anti-Alzheimer's profiles in both in-vivo (behavioral studies) and in-vitro (biochemical assays) evaluations, with some derivatives exhibiting excellent profiles compared to donepezil (Gupta, Ojha, Yadav, Pant, & Yadav, 2020).
Optically Active Derivatives and Ionic Liquids
Another research avenue explored the synthesis of optically active imidazole N-oxides derived from compounds structurally related to the given chemical, demonstrating their potential in creating optically active imidazole-2-thione derivatives and N-alkylimidazolium tetrafluoroborates. These substances serve as 'room temperature ionic liquids', indicating applications in green chemistry and material science due to their unique physicochemical properties (Mlostoń, Wróblewska, Obijalska, & Heimgartner, 2013).
Metal-Organic Frameworks (MOFs)
Research into metal-organic frameworks (MOFs) has incorporated similar pyrrolidine-2-one based compounds to synthesize novel MOFs with effective adsorption properties for anionic dyes from aqueous solutions. These findings suggest applications in water purification and environmental remediation (Zhao, Meng, Liu, Guo, & Jing, 2020).
Heterocyclic Chemistry and Organic Synthesis
The compound's structural motifs have been utilized in multifunctional reactions aiming at synthesizing fully substituted furans, indicating its potential in diversifying heterocyclic chemistry and facilitating the development of novel organic compounds with possible applications in pharmaceuticals, agrochemicals, and materials science (Pan, Li, Yan, Xing, & Cheng, 2010).
properties
IUPAC Name |
1-(4-methylphenyl)-4-[1-[(2-methylphenyl)methyl]benzimidazol-2-yl]pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25N3O/c1-18-11-13-22(14-12-18)28-17-21(15-25(28)30)26-27-23-9-5-6-10-24(23)29(26)16-20-8-4-3-7-19(20)2/h3-14,21H,15-17H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMXYQTVJESWTRC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC5=CC=CC=C5C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.